Cas no 6392-41-2 (4-methoxy-N-(4-methoxybenzyl)benzamide)

4-methoxy-N-(4-methoxybenzyl)benzamide structure
6392-41-2 structure
Product Name:4-methoxy-N-(4-methoxybenzyl)benzamide
CAS No:6392-41-2
MF:C16H17NO3
MW:271.311084508896
CID:1663336
PubChem ID:854835
Update Time:2025-04-21

4-methoxy-N-(4-methoxybenzyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-methoxy-N-(4-methoxybenzyl)benzamide
    • benzamide, 4-methoxy-N-[(4-methoxyphenyl)methyl]-
    • 4-methoxy-N-[(4-methoxyphenyl)methyl]benzamide
    • 6392-41-2
    • Oprea1_671574
    • DTXSID90357616
    • ZINC00408594
    • STL196839
    • AKOS002707149
    • SCHEMBL9416606
    • Inchi: 1S/C16H17NO3/c1-19-14-7-3-12(4-8-14)11-17-16(18)13-5-9-15(20-2)10-6-13/h3-10H,11H2,1-2H3,(H,17,18)
    • InChI Key: KFAKBIYQLSDHAV-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)CNC(C1C=CC(=CC=1)OC)=O

Computed Properties

  • Exact Mass: 271.12091
  • Monoisotopic Mass: 271.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • PSA: 47.56
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